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Thermodynamic Stability Constants of Chelators

The tables below summarize the stability constants (log K) of GLDA and other chelators with various metal
ions. Stability constants represent the equilibrium constant for the formation of a metal-chelate complex,

where a higher value indicates a more stable complex [1] [2].

Table 1: Stability Constants (log K) of GLDA with Different Metal Ions

Metal Stability Experimental Conditions (lonic H Temperature

lon Constant (log K)  Strength, I / mol-dm—3) P (K)

MoOs**  18.96 + 0.08 [1] | = 0 (in pure water, molal scale) 6.00 298.15

Caz* 6.53 [2] | = 0.15 mol-kg—* (NaCl) Not 298.15
Specified

Mgz+ 5.69 [2] | = 0.15 mol-kg—t (NaCl) Not 298.15
Specified

Table 2: Comparative Stability Constants (log K) of Common Chelators
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Experimental Conditions

Chelator Ca?**+ Mg?* Fezt
& Notes
GLDA 6.53 [2] 5.69 [2] Outperforms HEDTA Data from Table 1
(see Table 3) [3] conditions.
HEDTA Weaker than Information Weaker than GLDAat  Compared performance at

GLDA at pH 3[3] Missing

EDTA ~10.6 [2] Information
Missing

pH 1 & 3[3] 80°C.

Information Missing Literature value for Ca2*
provided for context [2].

Performance in Highly Acidic Conditions (Oil & Gas Context) A 2025 study compared GLDA and

HEDTA for chelating Ca2* and Fe?* under highly acidic conditions relevant to industrial applications [3].

Table 3: Performance of GLDA vs. HEDTA in Acidic Conditions (80°C)

Metal lon pH Relative Performance
Caz+ 1 HEDTA > GLDA
Caz+ 3 GLDA > HEDTA
Fe2+ 1 GLDA > HEDTA
Fe?t 3 GLDA > HEDTA

Computational analysis using Density Functional Theory (DFT) suggested that GLDA's superior

performance with Fe2* and at higher pH for Ca?* is due to its stronger adsorption properties and higher

adsorption energy [3].

Experimental Protocols for Key Data

Understanding how the data was obtained is crucial for validation and application.
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¢ Determination of Stability Constants (Potentiometry) The protonation and metal complexation

constants for GLDA with Ca?* and Mg?* were determined using potentiometric titration [2].

o Method: A solution containing the metal ion and the chelator (GLDA) is prepared. An alkaline
solution (e.g., NaOH, KOH) is added incrementally using an automatic burette.

o Measurement: The change in solution pH is precisely measured after each addition of the
titrant.

o Analysis: The pH data is processed with specialized computer programs to calculate the
stability constants that best fit the titration curve. The dependence of the constants on ionic
strength is often modeled using theories like Specific ion Interaction Theory (SIT) [2].

e Complexation Study (UV Spectrophotometry) The stability constant for the MoOsGLDA*~

complex was determined using UV spectrophotometry [1].

[e]

Principle: The formation of a metal-ligand complex often alters its UV absorption spectrum.
Method: Solutions of molybdenum(VI) and GLDA are mixed at a fixed pH and ionic strength.
Measurement: The UV absorption spectra of the solutions are recorded.

Analysis: The changes in absorbance are used to calculate the stoichiometry (confirmed via
Job's method) and the stability constant of the complex.

o

(e]

[¢]

¢ Performance under Acidic Conditions (Slurry Reactor & ICP-OES/UV-vis) The comparative
study of GLDA and HEDTA used industrial testing methods [3].

o For Ca?*:
= Chelation Power Test: Calcite powder was mixed with a 20% chelator solution (pH
adjusted with HCI) in a 1:5 ratio.
= |ncubation: The mixture was heated at 80°C for 6 hours in a digestion tube.
= Quantification: Hourly samples were analyzed using Inductively Coupled Plasma
Optical Emission Spectroscopy (ICP-OES) to measure dissolved Ca2* concentration.
o For Fe?*:
= A solution of Fe(ll) chloride was mixed with the chelators.
= The mixture was incubated at 80°C, and samples were taken hourly.
= Chelated Fe2* concentration was measured using ultraviolet-visible (UV-vis)
absorption spectroscopy.

Experimental Workflow and Chemical Structure

The following diagram illustrates the general workflow for determining stability constants, integrating the

key methodologies described above.

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.semanticscholar.org/paper/Thermodynamic-Study-on-the-Protonation-and-of-GLDA-Bretti-Majlesi/dc54d21f04078ffb8e4e2d3f2c75461bdee8f9ca
https://www.semanticscholar.org/paper/Thermodynamic-Study-on-the-Protonation-and-of-GLDA-Bretti-Majlesi/dc54d21f04078ffb8e4e2d3f2c75461bdee8f9ca
https://link.springer.com/article/10.1007/s10953-018-0825-x
https://pmc.ncbi.nlm.nih.gov/articles/PMC12163762/
https://www.smolecule.com/products/s545059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Choose Experimental Method

Potentiometric UV-Vis
Titration Spectrophotometry

Record Data:
pH vs Titrant Volume
o]
Absorbance vs Wavelength

Data Analysis
(SIT Model, etc.)

Output: Stability
Constant (log K)

Click to download full resolution via product page

The chelating ability of GLDA stems from its molecular structure. It is derived from the natural amino acid

glutamic acid and features multiple carboxylate groups that coordinate strongly with metal ions [3] [4].
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Key Insights for Researchers

¢ lonic Strength Dependence: Stability constants are strongly influenced by ionic strength. The data
in Table 1 for Ca2* and Mg?* were modeled using SIT and Pitzer equations to account for this, which
is critical for applying this data to different experimental or physiological conditions [2].

e pH-Dependent Performance: GLDA's effectiveness varies with pH, as shown in Table 3. Itis a
robust chelator across a wide pH range, but its superiority over HEDTA is not absolute and depends
on the specific metal ion and pH environment [3] [4].

¢ A Sustainable Alternative: A significant advantage of GLDA is its biodegradability. Derived from a
natural amino acid, it presents a lower environmental burden compared to persistent synthetic
chelators like EDTA, making it suitable for "green" chemistry applications [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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